Cas no 1803677-54-4 (Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1803677-54-4
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4829803
• Update Time: 2025-06-23

Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C8H5F3INO4/c1-16-7(15)3-2-4(14)13-6(12)5(3)17-8(9,10)11/h2H,1H3,(H,13,14)
• InChI Key： UJVJUCYRMDBOBX-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803677-54-4)

The compound Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803677-54-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is its relevance in medicinal chemistry. The presence of the hydroxy and carboxylate groups allows for further functionalization, enabling the creation of targeted molecules. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing critical challenges in modern healthcare. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, a sought-after property in drug development.

In the agrochemical sector, Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is explored for its potential in pesticide formulation. The iodo substituent contributes to its reactivity, making it a versatile building block for herbicides and fungicides. With the global push toward sustainable agriculture, this compound aligns with the demand for eco-friendly and high-efficiency solutions. Its role in crop yield enhancement is another area of active investigation.

The synthesis and characterization of Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate involve advanced organic chemistry techniques. Researchers often employ nuclear magnetic resonance (NMR) and mass spectrometry to confirm its purity and structure. The compound's CAS No. 1803677-54-4 serves as a unique identifier in chemical databases, facilitating its traceability in scientific literature and patent filings. This underscores its importance in intellectual property and R&D documentation.

From a commercial perspective, Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is available through specialized chemical suppliers catering to pharmaceutical and agrochemical industries. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Companies engaged in custom synthesis often list this compound in their portfolios, highlighting its niche appeal. For buyers, verifying the CAS number and analytical data is crucial to ensure quality.

Environmental and safety considerations are paramount when handling Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate. While not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended. The compound's biodegradability and ecotoxicity profiles are subjects of ongoing research, particularly in alignment with green chemistry principles.

In conclusion, Methyl 6-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803677-54-4) stands out as a multifaceted compound with promising applications in drug discovery and agricultural science. Its structural versatility and functional groups make it a cornerstone in organic synthesis. As research progresses, this compound is likely to gain further traction in addressing global challenges in healthcare and food security.